Cas no 1803609-39-3 (lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate)

lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate structure

1803609-39-3 structure

Product Name:lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate

CAS No:1803609-39-3

MF:C₅H₂F₃LiN₂O₂

MW:186.01779127121

CID:5201490

Update Time:2023-03-02

lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate
- Inchi： 1S/C5H3F3N2O2.Li/c6-5(7,8)2-1-9-3(10-2)4(11)12;/h1H,(H,9,10)(H,11,12);/q;+1/p-1
- InChI Key： CZAZTHSEVHRBGZ-UHFFFAOYSA-M
- SMILES： [Li+].C1(C([O-])=O)NC=C(C(F)(F)F)N=1

lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-191737-1.0g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		1.0g	$821.0	2023-02-16
Enamine	EN300-191737-2.5g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		2.5g	$1701.0	2023-09-17
Enamine	EN300-191737-5.0g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		5.0g	$2154.0	2023-02-16
Enamine	EN300-191737-10.0g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		10.0g	$2708.0	2023-02-16
Enamine	EN300-191737-1g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		1g	$821.0	2023-09-17
Enamine	EN300-191737-5g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		5g	$2154.0	2023-09-17
Enamine	EN300-191737-10g	lithium 4-(trifluoromethyl)-1H-imidazole-2-carboxylate	1803609-39-3		10g	$2708.0	2023-09-17

lithium(1+) ion 4-(trifluoromethyl)-1H-imidazole-2-carboxylate Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

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